BENCHE

Foundational & Exploratory
Check Availability & Pricing

A Technical Guide to the Solubility of Sudan Red
7B in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan Red 7B

Cat. No.: B045811

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Sudan Red 7B

(Solvent Red 19), a synthetic diazo dye, in various organic solvents. This document is intended

for use by researchers, scientists, and professionals in drug development who utilize Sudan

Red 7B in their work, such as in staining applications for lipids and as a colorant in various

industrial products.

Core Chemical Properties of Sudan Red 7B

Sudan Red 7B is chemically identified as N-ethyl-1-[[p-(phenylazo)phenyl]azo]-2-

naphthalenamine. It is recognized for its vibrant red color and its general solubility in oils and

organic solvents, while being insoluble in water[1].

Property Value

Chemical Formula C24H21Ns

Molecular Weight 379.46 g/mol

CAS Number 6368-72-5

Appearance Dark red to purple powder[2]
Melting Point 130 °C (decomposes)[2]
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Quantitative Solubility Data

The solubility of Sudan Red 7B in a range of organic solvents has been compiled from various
sources. The data is presented in a standardized format for ease of comparison. It is important
to note that solubility can be influenced by the purity of both the solute and the solvent, as well
as the temperature at which the measurement is taken.

Organic Chemical Solubility Solubility ( =
ource
Solvent Class (mg/mL) g/100 mL)
Dimethylformami ) Cayman
Amide 30 3 ]
de (DMF) Chemical[3]
Dimethyl
Cayman
sulfoxide Sulfoxide 30 3 ]
Chemical[3]
(DMSO)
Dimethyl
) ) MedchemExpres
sulfoxide Sulfoxide 5.83 0.583 )
s
(DMSO)
Acetone Ketone 10 1 Sigma-Aldrich[5]
Aromatic
Toluene 1 0.1 Sigma-Aldrich[5]
Hydrocarbon
Cayman
Ethanol Alcohol 1 0.1 ]
Chemical[3]
DMSO:PBS (pH Mixed Cayman
_ 0.5 0.05 _
7.2) (1:1) Aqueous/Organic Chemical[3]

Note on Data Variance: The discrepancy in the reported solubility of Sudan Red 7B in DMSO
(30 mg/mL vs. 5.83 mg/mL) from different suppliers highlights the importance of empirical
verification of solubility for specific applications and batches of the dye.

Experimental Protocols for Solubility Determination

To ensure accurate and reproducible solubility data, standardized experimental protocols are
essential. The following methodologies are recommended for determining the solubility of
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Sudan Red 7B in organic solvents.

ISO 7579:2009: Determination of Solubility in Organic
Solvents

The International Organization for Standardization (ISO) provides a standard (ISO 7579:2009)
for determining the solubility of dyestuffs in organic solvents through gravimetric and
photometric methods[6].

Principle: A known excess of the dye is dispersed in a specific volume of the solvent and
agitated at a constant temperature until equilibrium is reached. The saturated solution is then
separated from the undissolved solid, and the concentration of the dye in the clear solution is
determined.

1. Gravimetric Method (Recommended for volatile solvents, boiling point < 120 °C):

e Apparatus:

o

Orbital shaker or magnetic stirrer with temperature control.

[¢]

Centrifuge.

o

Filtration apparatus (e.g., syringe filter with a solvent-compatible membrane).

o

Evaporating dish of known weight.

o

Analytical balance.

[¢]

Drying oven.

e Procedure:

o Add an excess amount of Sudan Red 7B to a known volume of the organic solvent in a
sealed flask.

o Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to
reach equilibrium.
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Allow the undissolved dye to settle. For finer suspensions, centrifugation may be
necessary.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed or pre-
cooled syringe to avoid temperature-induced precipitation.

Filter the aliquot to remove any remaining solid particles.

Transfer the filtered solution to a pre-weighed evaporating dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood or under a gentle
stream of nitrogen).

Dry the residue in the evaporating dish to a constant weight in a drying oven at a
temperature that will not cause decomposition of the dye.

The weight of the residue corresponds to the amount of Sudan Red 7B dissolved in the
known volume of the solvent.

Calculate the solubility in the desired units (e.g., mg/mL or g/100 mL).

2. Photometric Method (Recommended for less volatile solvents, boiling point > 120 °C):

e Apparatus:

[e]

Same as the gravimetric method, plus a UV-Vis spectrophotometer.

e Procedure:

o

Follow steps 1-5 of the gravimetric method.

Prepare a series of standard solutions of Sudan Red 7B of known concentrations in the
same solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Sudan Red 7B in that solvent.

Construct a calibration curve by plotting absorbance versus concentration.
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o Dilute the filtered saturated solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted sample.

o Use the calibration curve to determine the concentration of the diluted sample and then
calculate the concentration of the original saturated solution, taking into account the
dilution factor.

Saturated Shake-Flask Method

This is a widely used and reliable method that aligns with the principles of the ISO standard[7].

Objective: To determine the equilibrium solubility of Sudan Red 7B in a specific organic solvent
at a controlled temperature.

e Materials:

o Sudan Red 7B.

o Selected organic solvent.

o Erlenmeyer flasks with stoppers.

o Orbital shaker with temperature control.

o Analytical balance.

o Volumetric flasks and pipettes.

o Centrifuge and/or filtration apparatus.

o Analytical instrument for quantification (e.g., UV-Vis spectrophotometer).
e Procedure:

o Add an excess amount of Sudan Red 7B to a series of Erlenmeyer flasks.

o Add a known volume of the selected organic solvent to each flask.
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[e]

Seal the flasks and place them in an orbital shaker set to a constant temperature (e.g., 25
°C).

o Shake the flasks for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is
reached.

o After shaking, let the flasks stand to allow the excess solid to settle.
o Carefully withdraw an aliquot of the clear supernatant.

o Dilute the aliquot with a known volume of the solvent to a concentration within the linear
range of the analytical instrument.

o Analyze the diluted solution to determine the concentration of Sudan Red 7B.

o Calculate the original concentration in the saturated solution, which represents the
solubility.

Visualized Experimental Workflow
Lipid Staining Protocol using Sudan Red 7B

The following diagram illustrates a typical workflow for staining lipids in biological samples
using Sudan Red 7B.
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Prepare Staining Solution
(0.1% w/v Sudan Red 7B in
polyethylene glycol-glycerol)

Sample Preparation
(e.g., tissue sectioning)

Staining

(Incubate sample in staining solution)

Rinsing
(Wash with appropriate solvent to remove excess stain)

'

Mounting
(Mount sample on slide for microscopy)

Microscopic Analysis
(Visualize stained lipids)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: Workflow for lipid staining in biological samples using Sudan Red 7B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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